BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Lanthanum Oxalate:
Properties, Safety, and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum oxalate

Cat. No.: B1582769

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of lanthanum oxalate, focusing on its chemical
identity, safety data, and a detailed experimental protocol for its synthesis. The information is
structured to serve as a practical resource for laboratory and research applications.

Chemical and Physical Properties

Lanthanum oxalate is an inorganic salt of lanthanum and oxalic acid. It typically presents as a
white or colorless crystalline powder and is poorly soluble in water.[1] It is primarily used in
specialty glass, phosphors, water treatment, and as a catalyst.[2] The compound exists in both
anhydrous and various hydrated forms, which is reflected in the multiple CAS numbers
associated with it.

Table 1: Chemical Identifiers for Lanthanum Oxalate
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Chemical Formula Molar Mass
Form CAS Number

(Anhydrous) (Anhydrous)
Anhydrous 537-03-1[1][3] Laz2(C204)3 541.87 g/mol [1]

Hydrate (unspecified)

79079-18-8[4][5][6]

Laz2(C204)3 » xH20

541.87 g/mol
(anhydrous basis)[4]

Hydrate (unspecified) 312696-10-9[7][8] Not Specified Not Specified
312696-10-9 (listed)

Monohydrate ] CeH2La2013 559.88 g/mol [9]

Decahydrate 537-03-1 (listed)[2] CeH1sLa2021 704.01 g/mol [2]

Safety and Handling

According to the Globally Harmonized System (GHS), lanthanum oxalate is classified as

hazardous.[1] It is harmful if swallowed or in contact with skin and can cause serious eye

irritation.[3][5][10] Some classifications also note it as an environmental hazard.[1]

Personal Protective Equipment (PPE):

worn.[4][8]

Handling and Storage:

Hand Protection: Wear protective gloves.[8]

e Avoid contact with skin and eyes.[5]

o Prevent dust formation and ensure adequate ventilation.[5][10]

Eye Protection: Chemical safety goggles or glasses are recommended.[8]

Respiratory Protection: In dusty environments, an approved mask (e.g., N95) should be

Skin Protection: Wear suitable protective clothing to prevent skin exposure.[8][10]

e Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]
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¢ Incompatible with strong oxidizing agents.[5]

Table 2: GHS Safety and Hazard Information
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Category Information
) GHSO07 (Exclamation Mark)[1][4], GHS09
Pictograms .
(Environmental Hazard)[1]
Signal Word Warning[1][4][10]

Hazard Statements

H302: Harmful if swallowed.[1][3][5] H312:
Harmful in contact with skin.[1][3][5] H317: May
cause an allergic skin reaction.[1] H319: Causes
serious eye irritation.[4][5] H411: Toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements

P261: Avoid breathing dust.[1] P270: Do not eat,
drink or smoke when using this product.[5]
P273: Avoid release to the environment.[1]
P280: Wear protective gloves/protective
clothing/eye protection.[1] P301+P317: IF
SWALLOWED: Get medical help.[1]
P302+P352: IF ON SKIN: Wash with plenty of
water.[1] P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

First Aid (Eyes)

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5][10]

First Aid (Skin)

Wash off with soap and plenty of water.[5]

First Aid (Ingestion)

Never give anything by mouth to an
unconscious person. Rinse mouth with water

and consult a physician.[5]

Firefighting

Use dry powder, foam, carbon dioxide, or water
spray. Hazardous decomposition products

include carbon oxides and lanthanum oxides.[5]

[8]
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Experimental Protocol: Synthesis of Lanthanum
Oxalate

This protocol details a standard laboratory procedure for synthesizing lanthanum oxalate
hydrate via precipitation. The method is based on the reaction between a soluble lanthanum
salt, such as lanthanum nitrate (La(NOs)3), and an excess of oxalic acid ((COOH)2).[1]

Reaction: 2 La(NOs)3 + 3 (COOH)2 — La2(C20a4)3! + 6 HNOs[1]
Materials and Equipment:

o Lanthanum(lll) nitrate hexahydrate (La(NOs)s-6H20)
e Oxalic acid dihydrate ((COOH)2:2H20)

o Deionized water

o Beakers and graduated cylinders

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper

e Vacuum flask and tubing

e Drying oven

Procedure:

» Prepare Reactant Solutions:

o Lanthanum Nitrate Solution: Dissolve a calculated amount of Lanthanum(lll) nitrate
hexahydrate in a beaker with deionized water to create a solution of known concentration
(e.g., 0.1 M).

o Oxalic Acid Solution: Dissolve a stoichiometric excess (e.g., 1.5x the molar equivalent) of
oxalic acid dihydrate in a separate beaker with deionized water (e.g., 0.1 M). Using an
excess of oxalic acid helps to ensure complete precipitation of the lanthanum ions.
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» Precipitation:

(¢]

Place the beaker containing the lanthanum nitrate solution on a magnetic stirrer.

[¢]

Slowly add the oxalic acid solution to the lanthanum nitrate solution dropwise while stirring

continuously.

[¢]

A white precipitate of lanthanum oxalate will form immediately.

[e]

Continue stirring the mixture for a period (e.g., 30-60 minutes) to allow the precipitation to
complete and to promote crystal growth.

« |solation of Precipitate:

[e]

Set up a vacuum filtration apparatus with a Buchner funnel and an appropriately sized
filter paper.

[e]

Pour the suspension into the funnel and apply vacuum to separate the lanthanum
oxalate precipitate from the supernatant liquid.

[e]

Wash the precipitate in the funnel with several small portions of deionized water to remove
any unreacted reagents and nitric acid byproduct.

[e]

Continue the vacuum to pull air through the filter cake, partially drying the solid.
e Drying:
o Carefully remove the filter paper and the precipitate from the funnel.

o Place the product in a drying oven set to a moderate temperature (e.g., 80-100 °C) to
remove residual water. Dry until a constant weight is achieved. The resulting white powder
is lanthanum oxalate hydrate.

Workflow Visualization

The following diagram illustrates the key stages of the lanthanum oxalate synthesis protocol.
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1. Solution Preparation

Prepare Prepare
Lanthanum Nitrate Oxalic Acid

Solution Solution
Combine Combine

Precipitation:
Mix Solutions
with Stirring

Vacuum Filtration
& Washing

Drying
in Oven

Final Product:
Lanthanum Oxalate
Hydrate Powder

Click to download full resolution via product page

Caption: Workflow for the synthesis of lanthanum oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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